3-(4-methoxy-3-methylphenyl)piperidine
Description
“3-(4-methoxy-3-methylphenyl)piperidine” is a compound with the molecular formula C13H19NO. It has a molecular weight of 205.3 . The compound is also known by its IUPAC name 4-(4-methoxy-3-methylphenyl)piperidine .
Synthesis Analysis
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . The synthesis of piperidine-containing compounds has been widespread . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .Molecular Structure Analysis
The molecular structure of “3-(4-methoxy-3-methylphenyl)piperidine” consists of a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state .Chemical Reactions Analysis
Piperidines are involved in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .Physical And Chemical Properties Analysis
The physical and chemical properties of “3-(4-methoxy-3-methylphenyl)piperidine” include a molecular weight of 205.3 . More specific properties like melting point, boiling point, and density were not found in the search results.Future Directions
Piperidines play a significant role in the pharmaceutical industry, and more than 7000 piperidine-related papers were published during the last five years according to Sci-Finder . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(4-methoxy-3-methylphenyl)piperidine involves the reaction of 4-methoxy-3-methylbenzaldehyde with piperidine in the presence of a reducing agent to form the desired product.", "Starting Materials": [ "4-methoxy-3-methylbenzaldehyde", "piperidine", "reducing agent" ], "Reaction": [ "Step 1: Dissolve 4-methoxy-3-methylbenzaldehyde and piperidine in a suitable solvent such as ethanol or methanol.", "Step 2: Add a reducing agent such as sodium borohydride or lithium aluminum hydride to the reaction mixture.", "Step 3: Stir the reaction mixture at room temperature for several hours until the reaction is complete.", "Step 4: Quench the reaction by adding water or dilute acid to the mixture.", "Step 5: Extract the product with a suitable organic solvent such as ether or dichloromethane.", "Step 6: Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
1044768-85-5 |
Product Name |
3-(4-methoxy-3-methylphenyl)piperidine |
Molecular Formula |
C13H19NO |
Molecular Weight |
205.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
